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Compound of Interest

Compound Name: Nickel dichromate

Cat. No.: B099472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available spectroscopic data for nickel
dichromate, with a specific focus on the well-characterized coordination complex,

tris(ethylenediamine)nickel(II) dichromate. Due to the scarcity of data on the simple nickel
dichromate salt, this guide centers on its more stable and studied complex. The information

presented herein is intended to support research and development activities requiring the

characterization and quality control of this compound.

Synthesis of Tris(ethylenediamine)nickel(II)
Dichromate
The synthesis of tris(ethylenediamine)nickel(II) dichromate is a reproducible aqueous-phase

reaction.

The preparation of tris(ethylenediamine)nickel(II) dichromate involves the reaction of

tris(ethylenediamine)nickel(II) dichloride dihydrate with potassium dichromate.[1] The reaction

proceeds via cation exchange, leading to the precipitation of the target compound.[1]

A typical synthesis protocol is as follows:

Prepare an aqueous solution of potassium dichromate (K₂Cr₂O₇).
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Prepare a separate aqueous solution of tris(ethylenediamine)nickel(II) chloride dihydrate

([Ni(en)₃]Cl₂·2H₂O).

Slowly add the tris(ethylenediamine)nickel(II) chloride dihydrate solution to the potassium

dichromate solution at room temperature.[1][2]

Allow the resulting mixture to stand for crystallization.

The orange-red crystalline blocks of tris(ethylenediamine)nickel(II) dichromate that separate

are collected by filtration.[2]

The crystals are then washed with a small amount of ice-cold water and air-dried.[1]
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Caption: Synthesis workflow for tris(ethylenediamine)nickel(II) dichromate.

Infrared (IR) Spectroscopic Data
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The infrared spectrum of tris(ethylenediamine)nickel(II) dichromate exhibits characteristic

bands for the ethylenediamine ligands and the dichromate anion.

A standard protocol for acquiring the IR spectrum of a solid sample such as this complex is as

follows:

The solid sample is finely ground.

The ground sample is mixed with potassium bromide (KBr), which is IR transparent.

The mixture is pressed into a thin, transparent pellet.

The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. For

instance, spectra have been recorded in the region of 100 to 3500 cm⁻¹ on a Bruker FRA

106 Fourier Transform Raman spectrometer.[1]

Sample Preparation

Spectroscopic Analysis

Solid [Ni(en)₃][Cr₂O₇]

Mix with KBr

Press into Pellet
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IR Spectrum
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Caption: Experimental workflow for IR spectroscopy.

Wavenumber (cm⁻¹) Assignment Reference

3316 ν(N-H) [1]

3263 ν(N-H) [1]

2939 ν(C-H) [1]

2885 ν(C-H) [1]

1569 δ(N-H) [1]

1466 δ(C-H) [1]

1328 ν(C-N) [1]

1277 [1]

1108 [1]

1025 [1]

936 ν(Cr-O) [1]

879 ν(Cr-O) [1]

749 [1]

677 [1]

635 [1]

544 [1]

523 [1]

485 [1]

UV-Visible (UV-Vis) Spectroscopic Data
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While specific UV-Vis spectra for tris(ethylenediamine)nickel(II) dichromate were not found in

the surveyed literature, the expected absorption characteristics can be inferred from the

electronic properties of the constituent [Ni(en)₃]²⁺ and Cr₂O₇²⁻ ions.

A general protocol for obtaining the UV-Vis spectrum of a coordination complex in solution is as

follows:

A suitable solvent that dissolves the complex and is transparent in the UV-Vis region is

selected.

A solution of the complex with a known concentration is prepared.

The absorbance of the solution is measured over a range of wavelengths (e.g., 200-800 nm)

using a UV-Vis spectrophotometer.

A reference cuvette containing only the solvent is used to correct for any solvent

absorbance.
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Sample Preparation

Spectroscopic Analysis
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Caption: General experimental workflow for UV-Vis spectroscopy.

The UV-Vis spectrum of tris(ethylenediamine)nickel(II) dichromate is expected to be a

composite of the absorptions from the cation and the anion.

Ion
Type of Electronic
Transition

Expected Wavelength
Region

[Ni(en)₃]²⁺ d-d transitions Visible

Cr₂O₇²⁻
Ligand-to-Metal Charge

Transfer (LMCT)
UV and Blue-Violet region
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The [Ni(en)₃]²⁺ ion, with a d⁸ electron configuration in an octahedral field, is expected to show

weak to moderately intense bands in the visible region due to d-d electronic transitions. In

contrast, the dichromate(VI) ion exhibits strong absorption in the blue and violet regions of the

spectrum, which is responsible for its orange color.[3] This intense absorption is due to ligand-

to-metal charge transfer (LMCT) transitions. It is likely that the strong LMCT bands of the

dichromate anion would dominate the spectrum, potentially masking the weaker d-d transitions

of the nickel complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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